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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ'3137 is a potent and orally bioavailable PROTAC (Proteolysis Targeting Chimera) designed

to selectively degrade the Androgen Receptor (AR).[1][2] As a heterobifunctional molecule,

AZ'3137 recruits the Cereblon (CRBN) E3 ubiquitin ligase to the AR, leading to its

ubiquitination and subsequent degradation by the proteasome.[3] The androgen receptor

signaling pathway plays a crucial role in the progression of prostate cancer.[3] By degrading

the AR, AZ'3137 effectively inhibits AR signaling, which in turn can suppress the proliferation of

prostate cancer cells.[1][2] This makes AZ'3137 a valuable tool for studying AR-dependent

cancer biology and a potential therapeutic agent. These application notes provide a detailed

protocol for assessing the anti-proliferative effects of AZ'3137 on prostate cancer cell lines

using a crystal violet assay.

Quantitative Data Summary
The following table summarizes the reported in vitro potency of AZ'3137 in the LNCaP prostate

cancer cell line.
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Parameter Cell Line Value Reference

GI₅₀ LNCaP 74 nM [1][2]

DC₅₀ LNCaP 22 nM [1][2]

DC₅₀ (L702H mutant

AR)
LNCaP 92 nM [1]

GI₅₀ (Growth Inhibition 50): The concentration of a drug that causes 50% inhibition of cell

growth. DC₅₀ (Degradation Concentration 50): The concentration of a degrader that induces

50% degradation of the target protein.

Signaling Pathway and Mechanism of Action
AZ'3137 operates through a mechanism of induced protein degradation. The diagrams below

illustrate the androgen receptor signaling pathway and the mechanism of action of AZ'3137 as

a PROTAC.
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AZ'3137 (PROTAC) Mechanism of Action
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Cell Proliferation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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